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Compound of Interest

Compound Name: 4-Chloro-5-nitroquinoline

Cat. No.: B1354559

For researchers, scientists, and drug development professionals, 4-Chloro-5-nitroquinoline
presents itself as a chemical intermediate with potential applications in medicinal chemistry.
However, a comprehensive public-domain profile of its biological activity and detailed
experimental protocols remains elusive. This technical guide consolidates the currently
available information on its commercial availability, and outlines general synthetic and
analytical approaches based on related compounds, while also highlighting critical knowledge

gaps.

Commercial Availability and Physicochemical
Properties

4-Chloro-5-nitroquinoline is available from a limited number of commercial suppliers. The
primary identifiers for this compound are:

e CAS Number: 40106-98-7
e Molecular Formula: CoHsCIN202
» Molecular Weight: 208.60 g/mol

The following table summarizes the known commercial suppliers and publicly available data.
Researchers are advised to contact the suppliers directly for detailed specifications, including
purity and pricing for bulk quantities.
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) Catalog Available ] .

Supplier . Purity Price (USD)
Number Quantities
) 50 mg, 100 mg, -
Reagentia ROOCKYJ Not Specified ~$350 - $830
250 mg, 500 mg

Chemical- CSP5539982770 N N N

) Not Specified Not Specified Not Specified
Suppliers.com 34

It is important to note that detailed certificates of analysis, including spectroscopic data (*H-
NMR, BC-NMR, IR, Mass Spectrometry) and purity confirmation by methods such as High-
Performance Liquid Chromatography (HPLC), are not readily available in the public domain for
4-Chloro-5-nitroquinoline. Direct inquiry to the suppliers is necessary to obtain this critical

information.

Synthesis and Purification Strategies: An
Extrapolated Approach

While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-nitroquinoline
is not publicly documented, a general approach can be inferred from the synthesis of
analogous compounds, such as 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. The synthesis
would likely involve a multi-step process starting from a suitable quinoline precursor.

A plausible synthetic route could be the nitration of 4-chloroquinoline. The workflow for such a

reaction would generally proceed as follows:
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Generalized Synthetic Workflow

4-Chloroquinoline

Nitration
(e.g., HNO3/H2S04)

Crude 4-Chloro-5-nitroquinoline

Purification
(e.g., Recrystallization, Chromatography)
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Hypothetical Biological Evaluation Workflow

4-Chloro-5-nitroquinoline

Primary Biological Screening
(e.g., Cytotoxicity, Antimicrobial Assays)
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 To cite this document: BenchChem. [4-Chloro-5-nitroquinoline: A Technical Overview for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354559#commercial-suppliers-of-4-chloro-5-
nitroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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